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Compound of Interest

Compound Name: Ethyl 3-hydroxy-4-nitrobenzoate

CAS No.: 717-01-1

Cat. No.: B153321

Get Quote

CAS: 717-01-1 | Formula:

[1][2]

Executive Summary & Immediate Directive
Status: Hazardous Chemical Waste. Do not dispose of in municipal trash or sewer systems.

As a Senior Application Scientist, I prioritize data integrity and safety. The presence of a nitro

group (

) on an aromatic ring, combined with a phenolic hydroxyl group, necessitates a disposal
protocol that mitigates two specific risks: energetic decomposition and formation of shock-
sensitive salts.

Core Directive: All waste streams containing Ethyl 3-hydroxy-4-nitrobenzoate must be

segregated from strong bases and reducing agents and routed for high-temperature

incineration via a licensed hazardous waste contractor.
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To manage waste effectively, you must understand the underlying chemistry. This compound is

not just "organic waste"; it is a functionalized nitro-aromatic.

Physico-Chemical Properties
Property Data Operational Implication

CAS Number 717-01-1
Use for waste manifesting and

inventory tracking.

Physical State Yellow Crystalline Solid
Dust explosion hazard if finely

dispersed.[3]

Melting Point ~84°C

Low melting point; avoid hot

storage to prevent phase

changes.

Acidity (pKa) ~6.11 (Phenolic OH)
CRITICAL: Reacts with bases

to form salts.

Hazards (GHS) H302, H315, H319, H335
Toxic if swallowed; Irritant to

eyes/skin/lungs.[4][5]

The Scientific Rationale for Special Handling
Nitro-Aromatic Instability: The nitro group is an internal oxidizer. While this specific ester is

more stable than polynitro compounds (like TNT), it possesses a decomposition energy.

Heating it in a closed vessel (e.g., a sealed waste drum in direct sunlight) can lead to

pressure buildup.

Phenolic Salt Formation: The hydroxyl group at position 3 is acidic. If this waste is

accidentally mixed with strong bases (e.g., Sodium Hydroxide), it forms a nitrophenate salt.

Metal salts of nitro-compounds are often significantly more shock-sensitive and thermally

unstable than the parent organic molecule. This is the primary segregation driver.

Segregation Protocol (The Self-Validating System)
A self-validating safety system relies on physical barriers to prevent human error. You must

establish a "Incompatible Waste" barrier.
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❌ STRICTLY PROHIBITED MIXTURES
Strong Bases (NaOH, KOH, Ammonia): Causes hydrolysis and formation of potentially

explosive nitrophenate salts.

Reducing Agents (Zn, Sn, Hydrides): Can trigger exothermic reduction of the nitro group to

an amine or azo compound, generating heat and pressure.

Oxidizers (Peroxides, Nitric Acid): Increases fire risk.

✅ APPROVED COMPATIBILITY
Solvents: Ethanol, Methanol, Acetone, Ethyl Acetate, Dichloromethane (DCM).

Other Organics: Compatible with general non-halogenated and halogenated organic waste

streams, provided they are neutral or slightly acidic.

Step-by-Step Disposal Workflow
Scenario A: Solid Waste (Expired Pure Substance)

Container Selection: Use the original amber glass container if possible. If transferring, use a

High-Density Polyethylene (HDPE) wide-mouth jar.

Labeling: Apply a hazardous waste label.

Constituents: "Ethyl 3-hydroxy-4-nitrobenzoate, Solid."[6]

Hazard Checkboxes: Toxic, Irritant.[5][7][8]

Secondary Containment: Place the jar inside a clear sealable bag to contain any potential

dust leakage.

Scenario B: Liquid Waste (Mother Liquors/Reaction
Mixtures)

Solvent Check: Ensure the carrier solvent is compatible (e.g., Ethanol or Ethyl Acetate).

pH Check: Verify the solution is Neutral (pH 6-8) or Slightly Acidic (pH 4-6).
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Action: If basic, carefully neutralize with dilute Acetic Acid or HCl before adding to the

waste container to prevent salt precipitation.

Container: Use a standard solvent waste carboy (HDPE or Steel, depending on solvent

flammability).

Labeling: List all solvents + "Ethyl 3-hydroxy-4-nitrobenzoate (

Scenario C: Contaminated Debris (Gloves, Weigh Boats)
Bagging: Place items in a clear, 6-mil polyethylene bag.

Tagging: Label as "Solid Debris Contaminated with Nitro-benzoates."

Disposal: Route to Hazardous Waste Incineration bin. Do not place in regular trash or

biohazard autoclave bags.

Visualizing the Safety Logic
The following diagram illustrates the decision logic for routing this chemical. Note the critical

"Stop" point at the Basic pH check.
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Waste Generation:
Ethyl 3-hydroxy-4-nitrobenzoate

Determine Physical State

Solid Waste
(Pure/Spill Debris)

Liquid Waste
(Solutions)

Segregation:
Keep away from Bases/Reducers

CRITICAL CHECK:
Is pH > 8 (Basic)?

Neutralize with
Dilute Acid (Acetic/HCl)

YES (Risk of Salt Formation)

NO (Safe)

Packaging:
HDPE or Amber Glass

(Vented Cap if available)

Labeling:
'Toxic', 'Irritant'

List CAS: 717-01-1

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Caption: Decision matrix for safe disposal, emphasizing the critical neutralization step to

prevent unstable nitrophenate salt formation.

Emergency Spill Procedures
PPE Required: Nitrile gloves (double gloved recommended), safety goggles, lab coat, N95 dust

mask (for solids).

Isolate: Evacuate the immediate area if the spill is large (>50g) or if dust is airborne.

Contain:

Solid: Cover with wet paper towels to prevent dust generation. Gently sweep into a

dustpan.

Liquid: Absorb with vermiculite or sand. Do not use combustible materials like sawdust.

Decontaminate:

Wipe the surface with Ethanol (solubilizes the ester).

Follow with a soap and water wash.[7][9]

Disposal: Place all cleanup materials into the "Solid Hazardous Waste" stream as described

in Scenario C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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